Cas no 58460-00-7 (Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-)
58460-00-7 structure
Product Name:Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-
CAS No:58460-00-7
MF:C12H12N2OS2
MW:264.366479873657
CID:341989
PubChem ID:71443558
Update Time:2025-04-19
Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-
- 6-isothiocyanato-5-methoxy-2-propan-2-yl-1,3-benzothiazole
- 6-Isothiocyanato-5-methoxy-2-(propan-2-yl)-1,3-benzothiazole
- DTXSID20852381
- 58460-00-7
-
- Inchi： 1S/C12H12N2OS2/c1-7(2)12-14-9-4-10(15-3)8(13-6-16)5-11(9)17-12/h4-5,7H,1-3H3
- InChI Key： LKLGPPOWDUFTNU-UHFFFAOYSA-N
- SMILES： S1C2C=C(C(=CC=2N=C1C(C)C)OC)N=C=S
Computed Properties
- Exact Mass: 264.03926
- Monoisotopic Mass: 264.03910536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 34.48
Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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